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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

Cat. No.: B1664614

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
4-1sopropoxybenzoic acid. The information is compiled and presented to meet the needs of
researchers, scientists, and professionals in drug development, with a focus on clear data
presentation, an understanding of experimental methodologies, and visual workflows for safety

protocols.

Section 1: Chemical and Physical Properties

4-1sopropoxybenzoic acid is a solid organic compound. A summary of its key chemical and
physical properties is provided in the table below. This data is essential for understanding the
substance's behavior under various laboratory conditions.
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Property Value Source
Molecular Formula C10H1203 PubChem[1]
Molecular Weight 180.20 g/mol PubChem[1]
CAS Number 13205-46-4 PubChem[1]
) ) Thermo Fisher Scientific[2],

Appearance Off-white powder/solid ) )

Sigma-Aldrich[3]

] ] Sigma-Aldrich[3],

Melting Point 164-167 °C )

ChemicalBook[4]
Solubility Insoluble in water. ChemicalBook[4]
Storage Temperature Store below +30°C. ChemicalBook[4]

Section 2: Hazard Identification and Classification

4-Isopropoxybenzoic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.

GHS Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Source: PubChem[1], Thermo Fisher Scientific[2]

Signal Word: Warning
Hazard Pictograms:
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Section 3: Experimental Protocols for Hazard
Determination

The GHS classifications are based on data derived from standardized experimental protocols,
typically following guidelines set by the Organisation for Economic Co-operation and
Development (OECD). While the specific experimental results for 4-lsopropoxybenzoic acid
are not publicly available, this section outlines the general methodologies used to determine
skin, eye, and respiratory irritation.

Skin Irritation

The determination of skin irritation potential is generally conducted following OECD Test
Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method). This in
vitro method is now widely used as an alternative to traditional animal testing.

Methodology Outline:

o Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the biochemical and physiological properties of the upper layers of
human skin.

e Procedure: A small amount of the test substance (4-lsopropoxybenzoic acid) is applied
topically to the surface of the skin tissue model.

o Exposure: The substance is left in contact with the tissue for a defined period.

 Viability Assessment: After exposure, the viability of the skin cells is determined using a
colorimetric assay, such as the MTT assay. The amount of color change is proportional to the
number of viable cells.

o Classification: A substance is classified as a skin irritant (Category 2) if the tissue viability is
reduced below a certain threshold (typically < 50%) compared to a negative control.

Eye Irritation
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Eye irritation potential is assessed using methods such as the Bovine Corneal Opacity and
Permeability (BCOP) test (OECD Test Guideline 437) or tests using reconstructed human
cornea-like epithelium models (OECD Test Guideline 492).

Methodology Outline (BCOP):

Test System: Bovine corneas are obtained from abattoir eyes. They are mounted in a special
holder that allows for the application of the test substance to the epithelial surface.

Procedure: 4-Isopropoxybenzoic acid would be applied to the anterior surface of the
cornea.

Endpoints Measured:
o Corneal Opacity: The cloudiness of the cornea is measured using an opacitometer.

o Corneal Permeability: The passage of a fluorescent dye (sodium fluorescein) through the
cornea is measured with a spectrophotometer.

Classification: The degree of opacity and permeability are used to calculate an In Vitro
Irritancy Score (IVIS). This score determines the irritation classification. A substance causing
reversible eye irritation is classified as Category 2A.

Specific Target Organ Toxicity (Respiratory Irritation)

The assessment of respiratory irritation is complex and can be derived from animal studies,
human experience, or other data. For single exposure respiratory irritation (STOT SE Category
3), the classification is often based on observations from acute toxicity studies.

Methodology Outline (from Acute Inhalation Toxicity studies, e.g., OECD TG 403):
o Test System: Typically rodents (rats) are used.

e Procedure: Animals are exposed to the substance, usually as a dust or aerosol, in an
inhalation chamber for a defined period.

o Observations: Clinical signs of respiratory tract irritation are observed, such as labored
breathing, nasal discharge, or changes in respiratory rate. Histopathological examination of
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the respiratory tract may also be performed.

o Classification: If transient and reversible respiratory irritation is observed at non-lethal
concentrations, the substance may be classified as causing respiratory irritation.

Section 4: Safe Handling and Emergency
Procedures

Adherence to proper safety protocols is crucial when handling 4-Isopropoxybenzoic acid. The
following diagrams illustrate the logical workflows for risk assessment and response.

Hazard Assessment & Control

Handling 4-Isopropoxybenzoic Acid

Wear Appropriate PPE:

: - ; Avoid:
- Safety Goggles/Face Shield Use Engineering Controls: " :
- Protective Gloves - Fume Hood ’ Corlt?ﬁrt];\{ggoikg; grlﬁtEyes
- Lab Coat - Well-ventilated Area - Ingestion

- Respiratory Protection (if dust is generated)
N

Click to download full resolution via product page

Caption: Workflow for Hazard Assessment and Control Measures.
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Emergency Response Protocol

— Exposure Event —

Y

4
thalalionj (Skin Comaca [Eye Comaca Qngestion

{ Action Action

Action Action

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

Rinse mouth.
Seek medical attention.

Wash with plenty of soap and water.
Remove contaminated clothing.
Seek medical attention if irritation develops.

Continue rinsing.

Move to Fresh Air.
Seek medical attention if symptoms persist.
Seek immediate medical attention.

. /

Click to download full resolution via product page

Caption: First Aid and Emergency Response Workflow.

Section 5: Toxicological Information

Currently, detailed quantitative toxicological data such as LD50 (median lethal dose) values for
4-1sopropoxybenzoic acid are not readily available in the public domain. The primary
toxicological concerns identified are its irritant properties as outlined in Section 2.

Section 6: Regulatory Information

It is important to be aware of the regulatory status of 4-lsopropoxybenzoic acid in different
regions. For example, in New Zealand, under the EPA Inventory of Chemical Status, this
substance does not have an individual approval but may be used under an appropriate group
standard[1]. Users should consult their local regulatory bodies for specific compliance
requirements.
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Section 7: Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. It is
recommended to leave the chemical in its original container and not mix it with other waste.
Uncleaned containers should be handled in the same manner as the product itself.

Disclaimer: This document is intended as a technical guide for informational purposes only and
IS not a substitute for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
provided by the manufacturer. Users should always consult the specific SDS for the product
they are using and follow all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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